N-(4-(thiazol-2-yloxy)benzyl)-3-(4-(trifluoromethyl)phenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(thiazol-2-yloxy)benzyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H17F3N2O2S and its molecular weight is 406.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Kynurenine Pathway Inhibition
The compound has been studied for its potential to inhibit kynurenine 3-hydroxylase, an enzyme implicated in the kynurenine pathway. High-affinity inhibitors of this enzyme could be beneficial in investigating the pathophysiological role of the kynurenine pathway after neuronal injury. Compounds similar to the query chemical have demonstrated significant inhibition of kynurenine 3-hydroxylase in vitro and in vivo, leading to increased kynurenic acid concentration in extracellular hippocampal fluid, suggesting potential therapeutic applications in neurological conditions (S. Röver et al., 1997).
MMP Inhibition and Wound Healing
4-Thiazolidinone derivatives, structurally related to the compound of interest, have shown effectiveness in inhibiting matrix metalloproteinases (MMPs), enzymes involved in tissue damage and inflammation. These compounds displayed significant anti-inflammatory and potential wound healing effects, with some derivatives inhibiting MMP-9 at nanomolar levels, which could be useful in treating diseases characterized by excessive tissue breakdown (M. Incerti et al., 2018).
Luminescent Properties and White Light Emission
Benzothiazole derivatives, similar in structure to the compound , have been studied for their luminescent properties, showing potential applications in white light-emitting devices. These derivatives exhibited bright emissions in various colors, which when combined, can produce white light. This application is significant for the development of new materials for lighting and display technologies (Fengxian Lu et al., 2017).
Tumor Hypoxia Markers
Nitroimidazole-based benzothiazole derivatives have been synthesized and evaluated as markers for tumor hypoxia, a condition indicative of aggressive tumor behavior and resistance to therapy. These compounds were radiolabeled and showed preferential accumulation in hypoxic tumor cells in vitro and in vivo, suggesting their utility in diagnosing and assessing tumor hypoxia (Zejun Li et al., 2005).
Antimicrobial and Anticancer Activities
Thiazole derivatives have been synthesized and tested for their antimicrobial and anticancer activities. Some of these compounds have shown significant efficacy against various bacterial and fungal strains, as well as selective cytotoxic effects against cancer cell lines, indicating their potential as leads for the development of new antimicrobial and anticancer agents (D. Bikobo et al., 2017).
Properties
IUPAC Name |
N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F3N2O2S/c21-20(22,23)16-6-1-14(2-7-16)5-10-18(26)25-13-15-3-8-17(9-4-15)27-19-24-11-12-28-19/h1-4,6-9,11-12H,5,10,13H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAOGDSPCFHMFHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCC(=O)NCC2=CC=C(C=C2)OC3=NC=CS3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.